![molecular formula C8H16FNO2 B6358333 tert-Butyl (S)-(1-fluoropropan-2-yl)carbamate CAS No. 1187926-63-1](/img/structure/B6358333.png)
tert-Butyl (S)-(1-fluoropropan-2-yl)carbamate
Overview
Description
“tert-Butyl (S)-(1-fluoropropan-2-yl)carbamate” is a derivative of tert-Butyl carbamate, which is a solid substance used in palladium-catalyzed synthesis of N-Boc-protected anilines . It has been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .
Synthesis Analysis
The synthesis of similar compounds involves the use of methanesulfonic acid in tetrahydrofuran at 65°C for approximately 3 hours. The reaction mixture is then allowed to cool to ambient temperature. The resulting solids are isolated by filtration to afford the title compound.Molecular Structure Analysis
The molecular structure of tert-Butyl carbamate, a related compound, is available as a 2D Mol file or as a computed 3D SD file . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Tert-Butyl carbamates are produced in high yields at low temperature by the reaction of a carboxylic acid with di-tert-butyl dicarbonate and sodium azide, which leads to an acyl azide intermediate. Subsequent Curtius rearrangement in the presence of tetrabutylammonium bromide and zinc(II) triflate and trapping of the isocyanate derivative gives the desired product .Physical And Chemical Properties Analysis
Tert-Butyl carbamate is a white to pale yellow or pale pink crystalline substance . It is soluble in methylene chloride, chloroform, and alcohols, and slightly soluble in petroleum ether and water . The molecular formula is C5H11NO2 .Scientific Research Applications
Tert-butyl carbamate has a variety of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including amino acids, peptides, and carbohydrates. It has also been used in the cleavage of carbon-carbon bonds, as well as in the synthesis of polymers. In addition, it has been used in the synthesis of pharmaceuticals, such as antifungal agents and antiviral agents.
Mechanism of Action
Target of Action
Carbamates, the class of compounds to which it belongs, are known to interact with various enzymes and receptors in the body .
Mode of Action
Carbamates, in general, are known to interact with their targets through their carbamate moiety . The carbamate functionality imposes a degree of conformational restriction due to the delocalization of non-bonded electrons on nitrogen into the carboxyl moiety . This allows for modulation of biological properties and improvement in stability and pharmacokinetic properties .
Biochemical Pathways
For instance, they can form from the Curtius rearrangement, where isocyanates formed are reacted with an alcohol .
Pharmacokinetics
Carbamates are known to have good chemical and proteolytic stabilities, which can influence their pharmacokinetic properties .
Result of Action
The carbamate functionality is known to participate in hydrogen bonding through the carboxyl group and the backbone nh . This can lead to various molecular and cellular effects depending on the specific targets and pathways involved.
Action Environment
Environmental factors can influence the action, efficacy, and stability of (S)-N-Boc-1-fluoro-2-propylamine. Factors such as pH, temperature, and the presence of other molecules can affect the stability of the carbamate group and its interactions with its targets .
Advantages and Limitations for Lab Experiments
Tert-butyl carbamate has several advantages for use in laboratory experiments. It is a stable compound that is not volatile, and it has a low toxicity. It is also soluble in many organic solvents, making it easy to work with in the laboratory. However, it is a relatively expensive reagent, and it can be difficult to obtain in large quantities.
Future Directions
For research include the development of new synthetic methods using tert-Butyl (S)-(1-fluoropropan-2-yl)carbamate carbamate, the development of new pharmaceuticals using this reagent, and the study of its biochemical and physiological effects. Additionally, further research is needed to determine the optimal conditions for the synthesis and use of this reagent.
Biochemical Analysis
Biochemical Properties
tert-Butyl (S)-(1-fluoropropan-2-yl)carbamate plays a significant role in biochemical reactions, particularly in the synthesis of N-Boc-protected anilines and tetrasubstituted pyrroles . The compound interacts with various enzymes and proteins, including palladium-catalyzed systems, where it serves as a substrate for the synthesis of complex organic molecules . The nature of these interactions often involves nucleophilic addition-elimination mechanisms, where the carbamate group acts as a nucleophile, facilitating the formation of new chemical bonds .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to modulate the activity of enzymes involved in metabolic pathways, leading to changes in cellular function . For instance, it can affect the expression of genes related to metabolic processes, thereby altering the overall metabolic flux within cells . Additionally, the compound’s interaction with cellular proteins can impact cell signaling pathways, influencing cellular responses to external stimuli .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound can form stable complexes with enzymes, inhibiting their activity and thereby modulating biochemical pathways . Additionally, the presence of the fluorine atom in the propylamine moiety enhances the compound’s binding affinity to specific biomolecules, leading to more pronounced biochemical effects . These interactions can result in the activation or inhibition of various enzymes, ultimately affecting cellular function and gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties . The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to changes in its biochemical activity . Long-term studies have shown that the compound can have sustained effects on cellular function, with potential implications for in vitro and in vivo experiments . These temporal effects are important for understanding the compound’s long-term impact on biochemical processes and cellular health .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . At lower doses, the compound can have beneficial effects on metabolic pathways and cellular function, while higher doses may lead to toxic or adverse effects . Studies have shown that there is a threshold effect, where the compound’s impact on cellular processes becomes more pronounced at higher concentrations . Additionally, high doses of the compound can result in toxicity, affecting the overall health and function of the animal models .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels . The compound can influence the activity of key metabolic enzymes, leading to changes in the levels of metabolites and the overall metabolic balance within cells .
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with specific transporters and binding proteins . The compound can be transported across cellular membranes through active and passive transport mechanisms, leading to its accumulation in specific cellular compartments . These transport processes are essential for understanding the compound’s localization and its effects on cellular function .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles . The compound can localize to various subcellular structures, including the endoplasmic reticulum, mitochondria, and nucleus, where it exerts its biochemical effects .
properties
IUPAC Name |
tert-butyl N-[(2S)-1-fluoropropan-2-yl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16FNO2/c1-6(5-9)10-7(11)12-8(2,3)4/h6H,5H2,1-4H3,(H,10,11)/t6-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCYJCLXHXXANCJ-LURJTMIESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CF)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CF)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187926-63-1 | |
Record name | tert-Butyl (S)-(1-fluoropropan-2-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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